Cas no 1361647-60-0 (2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361647-60-0
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4966625
• Update Time: 2025-10-29

2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-7-4-9(12(16)17-5-7)8-2-6(13)3-10(14)11(8)15/h2-5H,1H3
• InChI Key： OBRYJORSLINZSV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=C(C=1)OC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.0
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine

Introduction to 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361647-60-0)

2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine, with the CAS number 1361647-60-0, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2,3,5-trichlorophenyl group, a chloro substituent, and a methoxy group. These functional groups contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular formula of 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine is C₁₄H₈Cl₄N₁O₁, and its molecular weight is approximately 349.02 g/mol. The compound's structure can be visualized as a pyridine ring with multiple chlorine atoms and an oxygen-containing group, which endow it with specific reactivity and stability profiles. These characteristics make it an interesting subject for both fundamental research and applied studies.

In recent years, the study of 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine has been driven by its potential applications in the development of novel pharmaceuticals and agrochemicals. The compound's ability to interact with biological targets and its stability under various conditions have made it a valuable candidate for drug discovery and design. Researchers have explored its use in the treatment of various diseases, including cancer and neurological disorders.

The synthesis of 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 2-chloro-5-methoxypyridine with 2,3,5-trichlorobenzoyl chloride followed by deprotection steps to achieve the desired product. The choice of solvents and catalysts plays a crucial role in optimizing the yield and purity of the final compound.

The physical properties of 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine, such as its melting point, boiling point, and solubility in different solvents, are important for understanding its behavior in various environments. For instance, the compound is known to have a high melting point due to the presence of multiple chlorine atoms and the rigid structure of the pyridine ring. Its solubility in organic solvents like dichloromethane and acetone makes it suitable for use in solution-based reactions and formulations.

In terms of biological activity, studies have shown that 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine exhibits potent inhibitory effects on certain enzymes and receptors. For example, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. This property makes it a potential lead compound for developing drugs that can modulate enzyme activity without causing significant side effects.

The safety profile of 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine is also an important consideration for its practical applications. Toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at low concentrations but may exhibit toxicity at higher doses. Therefore, appropriate handling and storage practices are essential to ensure safe use.

In conclusion, 2-Chloro-5-methoxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361647-60-0) is a versatile compound with significant potential in both research and industry. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery and other applications. As research continues to advance our understanding of this compound's properties and behavior, it is likely to play an increasingly important role in various scientific disciplines.